Cas no 1478563-05-1 (1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol)

• Product Name: 1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol
• CAS No: 1478563-05-1
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 5576977
• Update Time: 2025-06-07

1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-
• 1-{[(1-methyl-1h-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol
• 1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol

• Inchi： 1S/C10H16N2OS/c1-12-7-6-11-9(12)14-8-10(13)4-2-3-5-10/h6-7,13H,2-5,8H2,1H3
• InChI Key： QCQVJNJMYLQQME-UHFFFAOYSA-N
• SMILES： C1(CSC2N(C)C=CN=2)(O)CCCC1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 384.6±34.0 °C(Predicted)
• pka: 14.40±0.20(Predicted)

Additional information on 1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol

1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol (CAS No. 1478563-05-1): An Emerging Compound in Medicinal Chemistry

1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol (CAS No. 1478563-05-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of molecules that exhibit promising biological activities, particularly in the areas of anti-inflammatory and anti-cancer research.

The chemical structure of 1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol is characterized by a cyclopentane ring substituted with a sulfanyl group, which is further functionalized with a 1-methylimidazole moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The imidazole ring, in particular, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a versatile scaffold in drug design.

Recent studies have highlighted the potential of 1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol as an anti-inflammatory agent. In vitro assays have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol has also demonstrated promising anti-cancer activity. Preclinical studies have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic investigations have revealed that it induces apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic profile of 1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol has been extensively studied to assess its suitability for therapeutic applications. In vivo animal models have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further development as a potential drug molecule.

Toxicological evaluations have also been conducted to ensure the safety of 1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol. Preclinical studies in rodents have demonstrated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for clinical translation.

The structural versatility of 1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol has also led to ongoing efforts to optimize its properties through chemical modifications. Researchers are exploring various derivatives to enhance its potency, selectivity, and pharmacokinetic profile. These efforts aim to identify lead compounds with improved therapeutic indices for further preclinical and clinical evaluation.

In conclusion, 1-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}cyclopentan-1-ol (CAS No. 1478563-05-1) represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.